Cas no 648882-58-0 (5-Thiazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, ethyl ester)

5-Thiazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, ethyl ester structure
648882-58-0 structure
Product Name:5-Thiazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, ethyl ester
CAS No:648882-58-0
MF:C14H12N2O2S
MW:272.322281837463
CID:413537
PubChem ID:58610289
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, ethyl ester
    • ethyl 2-(4-cyanophenyl)-4-methyl-1,3-thiazole-5-carboxylate
    • DTXSID10729492
    • SCHEMBL5899899
    • 648882-58-0
    • Inchi: 1S/C14H12N2O2S/c1-3-18-14(17)12-9(2)16-13(19-12)11-6-4-10(8-15)5-7-11/h4-7H,3H2,1-2H3
    • InChI Key: WNLLRULKUFFPPN-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(C)N=C1C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 272.06206
  • Monoisotopic Mass: 272.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • PSA: 62.98
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